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Compound of Interest

9-Hydroxydibenz[b,f]
[1,4]oxazepin-11(10H)-one

Cat. No.: B131281

Compound Name:

A Note on Chemical Identification: This guide provides a comprehensive overview of the
chemical compound 6-Methoxy-2-naphthaldehyde (CAS RN: 3453-33-6). The initial query for
CAS number 60287-13-0 identifies 9-Hydroxydibenz[b,f][1][2]oxazepin-11(10H)-one, a
compound with limited publicly available technical data. Given the extensive research and
application data for 6-Methoxy-2-naphthaldehyde, it is presented here as the likely subject of
interest for researchers, scientists, and drug development professionals.

Introduction

6-Methoxy-2-naphthaldehyde is a substituted naphthalene derivative characterized by a
methoxy group at the 6-position and an aldehyde at the 2-position. This bifunctional aromatic
compound serves as a critical building block in organic synthesis and has garnered significant
attention in medicinal chemistry and materials science. Its unique photophysical properties and
biological reactivity make it a valuable tool in the development of fluorescent probes and as an
intermediate in the synthesis of pharmaceuticals, most notably as an impurity of the non-
steroidal anti-inflammatory drug (NSAID) Nabumetone.[3][4] This guide will delve into the
chemical and physical properties, structure, synthesis, key applications, and safety
considerations of 6-Methoxy-2-naphthaldehyde.

Chemical Structure and Properties

The structural framework of 6-Methoxy-2-naphthaldehyde, consisting of a naphthalene core
with electron-donating (methoxy) and electron-withdrawing (aldehyde) groups, dictates its
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chemical behavior and physical characteristics.

Physicochemical Properties

Property Value Reference
Molecular Formula C12H1002 [5]
Molecular Weight 186.21 g/mol [5]

White to yellow to orange
Appearance [4]
crystals or powder

Melting Point 81-84 °C [4]

Boiling Point 196 °C at 10 mmHg [4]

Soluble in chloroform and
Solubility methanol. Water solubility is [4]
150.1 mg/L at 25°C.
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Structural Elucidation

The structure of 6-Methoxy-2-naphthaldehyde has been confirmed through various
spectroscopic methods. X-ray crystallography studies have revealed that it crystallizes in the
orthorhombic space group Pcab.[6] This detailed structural information is crucial for
understanding its solid-state properties and potential for non-linear optical applications.[7]

Caption: Chemical structure of 6-Methoxy-2-naphthaldehyde.

Synthesis of 6-Methoxy-2-naphthaldehyde

Several synthetic routes to 6-Methoxy-2-naphthaldehyde have been reported, reflecting its
importance as a synthetic intermediate. The choice of a particular method often depends on the
desired scale, purity, and the availability of starting materials.
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Common Synthetic Pathways

o From 2-Methoxynaphthalene: A prevalent method involves the bromination of 2-
methoxynaphthalene, followed by a reduction to yield 6-bromo-2-methoxynaphthalene. This
intermediate is then reacted with N,N-dimethylformamide (DMF) to produce the final
aldehyde.[8][9] This method is advantageous as it can produce high-purity 6-Methoxy-2-
naphthaldehyde without the need for column chromatography, thus improving the overall
yield.[8]

o Grignard Reaction: An alternative synthesis involves the Grignard reaction of 2-bromo-6-
methoxynaphthalene with triethylorthoformate.[4][7]

o Oxidation of 2-acetyl-6-methoxynaphthalene: A multi-step synthesis starts with 2-acetyl-6-
methoxynaphthalene, which is treated with sodium hypochlorite to form 6-methoxy-2-
naphthoic acid. Subsequent esterification and reduction yield 6-methoxy-2-naphthyl
methanol, which is then selectively oxidized with manganese dioxide to afford 6-Methoxy-2-
naphthaldehyde.[10]

A generalized workflow for a common synthesis is depicted below:

(Z-Methoxynaphthalene)—b(Bromination & Reductior)—»G-bromo»z-methoxynaphthalene Reaction with DMF 6-Methoxy-2-naphthaldehyde

Click to download full resolution via product page

Caption: A simplified synthetic workflow for 6-Methoxy-2-naphthaldehyde.

Applications in Research and Development

The unique chemical structure of 6-Methoxy-2-naphthaldehyde lends itself to a variety of
applications, particularly in the fields of medicinal chemistry and materials science.

Diagnostic Reagent for Aldehyde Dehydrogenase
(ALDH)

6-Methoxy-2-naphthaldehyde is utilized as a diagnostic reagent in studies of aldehyde
dehydrogenase (ALDH) enzymes.[3][4][11] ALDHSs are a group of enzymes that play a crucial
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role in cellular detoxification by oxidizing aldehydes. The enzymatic activity of ALDH on 6-
Methoxy-2-naphthaldehyde can be monitored, providing insights into the enzyme's function and
its role in various physiological and pathological processes, including cancer.[3]

Precursor for Fluorescent Probes

The naphthalene moiety of 6-Methoxy-2-naphthaldehyde serves as a fluorophore.[12] This
property is exploited in the synthesis of fluorescent substrates for inhibition studies related to
hypertension and vascular inflammation.[3][4] By undergoing Knoevenagel condensation with
various active methylene compounds, a range of fluorophores with aggregation-induced
emission (AIE) characteristics can be constructed.[3] These AlE-active dyes have significant
potential in bioimaging and theranostics.[3] The inherent fluorescence of naphthalene
derivatives, their stability, and the ease with which they can be chemically modified make them
excellent candidates for the development of novel fluorescent probes.[12]

Intermediate in Pharmaceutical Synthesis

6-Methoxy-2-naphthaldehyde is a known intermediate and impurity in the synthesis of
Nabumetone.[3][4] Nabumetone is a non-steroidal anti-inflammatory drug (NSAID) widely used
for the treatment of arthritis. The synthesis and purity of Nabumetone are of significant
pharmaceutical interest, and therefore, understanding the chemistry of its intermediates like 6-
Methoxy-2-naphthaldehyde is critical.

Experimental Protocols
Synthesis of a Fluorescent Probe via Knoevenagel
Condensation

This protocol describes a general procedure for the synthesis of a fluorescent probe from 6-
Methoxy-2-naphthaldehyde.

Materials:
o 6-Methoxy-2-naphthaldehyde
e An active methylene compound (e.g., malononitrile)

¢ A basic catalyst (e.g., piperidine)
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» An appropriate solvent (e.g., ethanol or acetonitrile)

Procedure:

Dissolve 6-Methoxy-2-naphthaldehyde (1 equivalent) and the active methylene compound
(1-1.2 equivalents) in the chosen solvent in a round-bottom flask.

e Add a catalytic amount of piperidine to the solution.

o Reflux the reaction mixture for a specified time (typically 2-8 hours), monitoring the reaction
progress by thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature.

« If a precipitate forms, collect the solid by filtration. If not, remove the solvent under reduced
pressure.

» Purify the crude product by recrystallization or column chromatography to obtain the desired
fluorescent probe.

o Characterize the final product using spectroscopic techniques such as *H NMR, 3C NMR,
and mass spectrometry.

The causality behind this experimental choice lies in the reactivity of the aldehyde group of 6-
Methoxy-2-naphthaldehyde, which readily undergoes condensation with compounds containing
an active methylene group in the presence of a base. This reaction is a reliable method for
forming new carbon-carbon double bonds and extending the 1t-conjugated system, which is
often a prerequisite for strong fluorescence.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling 6-
Methoxy-2-naphthaldehyde.

Hazard Identification:

o Skin Irritation: May cause skin irritation.[13]
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o Eye Irritation: Can cause serious eye irritation.[13]

o Respiratory Tract Irritation: May cause respiratory irritation.[13]

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

» Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[2]

o Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory
equipment. A dust mask is recommended if handling the powder form.[13]

Handling and Storage:

Handle in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.[2]

Store in a tightly closed container in a dry and well-ventilated place.

Keep away from heat and sources of ignition.[2]

Conclusion

6-Methoxy-2-naphthaldehyde is a versatile and valuable compound in the realms of chemical
synthesis, medicinal chemistry, and materials science. Its roles as a key intermediate in the
synthesis of the NSAID Nabumetone, a diagnostic tool for ALDH enzyme activity, and a
precursor for advanced fluorescent probes underscore its significance. A thorough
understanding of its properties, synthesis, and applications, as outlined in this guide, is
essential for researchers and scientists seeking to leverage its unique characteristics in their
work. The continued exploration of naphthalene-based compounds like 6-Methoxy-2-
naphthaldehyde is poised to yield further innovations in drug discovery and bio-imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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